Cas no 78503-09-0 (1-(2-Methyloxazol-5-yl)ethanone)

• Product name: 1-(2-Methyloxazol-5-yl)ethanone
• CAS No: 78503-09-0
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 4730732
• PubChem ID: 57658745

1-(2-Methyloxazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methyloxazol-5-yl)ethanone
• 5-Acetyl-2-methyloxazol
• FCH2018867
• Ethanone, 1-(2-methyl-5-oxazolyl)-
• AX8277585
• 1-(4-Methyl-oxazol-2-yl)-ethanone
• 78503-09-0
• SCHEMBL12159793

• Inchi： 1S/C6H7NO2/c1-4(8)6-3-7-5(2)9-6/h3H,1-2H3
• InChI Key： ZUAVBZWESOIWQP-UHFFFAOYSA-N
• SMILES： O1C(C)=NC=C1C(C)=O

Computed Properties

• Exact Mass: 125.047678466g/mol
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl alkyl ketones